Cas no 89877-06-5 (Pyrazolo[1,5-b]isoquinoline-2-methanol)

Pyrazolo[1,5-b]isoquinoline-2-methanol structure
89877-06-5 structure
Product Name:Pyrazolo[1,5-b]isoquinoline-2-methanol
CAS No:89877-06-5
MF:C12H10N2O
MW:198.22060251236
CID:586228
PubChem ID:13161795
Update Time:2025-04-19

Pyrazolo[1,5-b]isoquinoline-2-methanol Chemical and Physical Properties

Names and Identifiers

    • Pyrazolo[1,5-b]isoquinoline-2-methanol
    • pyrazolo[1,5-b]isoquinolin-2-ylmethanol
    • 89877-06-5
    • DTXSID80523560
    • (Pyrazolo[1,5-b]isoquinolin-2-yl)methanol
    • Inchi: 1S/C12H10N2O/c15-8-11-6-12-5-9-3-1-2-4-10(9)7-14(12)13-11/h1-7,15H,8H2
    • InChI Key: LXIFNIINMQAXLY-UHFFFAOYSA-N
    • SMILES: OCC1C=C2C=C3C=CC=CC3=CN2N=1

Computed Properties

  • Exact Mass: 198.079312947g/mol
  • Monoisotopic Mass: 198.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 37.5Ų
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